Cas no 1262009-72-2 (3-(2-Chloro-5-methoxyphenyl)-5-hydroxybenzoic acid)

• Product Name: 3-(2-Chloro-5-methoxyphenyl)-5-hydroxybenzoic acid
• CAS No: 1262009-72-2
• Molecular Formula: C₁₄H₁₁O₄Cl
• Molecular Weight: 278.688
• MDL: MFCD18321615
• CID: 2769050
• PubChem ID: 53227482

3-(2-Chloro-5-methoxyphenyl)-5-hydroxybenzoic acid Properties

Names and Identifiers

• 1262009-72-2
• 3-(2-CHLORO-5-METHOXYPHENYL)-5-HYDROXYBENZOIC ACID
• 3-(2-Chloro-5-methoxyphenyl)-5-hydroxybenzoic acid, 95%
• MFCD18321615
• DTXSID20691015
• 2'-Chloro-5-hydroxy-5'-methoxy[1,1'-biphenyl]-3-carboxylic acid

• MDL： MFCD18321615
• InChIKey： BEWLEHZHGZEADG-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H11ClO4/c1-19-11-2-3-13(15)12(7-11)8-4-9(14(17)18)6-10(16)5-8/h2-7,16H,1H3,(H,17,18)

Computed Properties

• Exact Mass: 278.0345865Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 278.0345865Da
• Heavy Atom Count: 19
• Complexity: 323
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls